Cas no 1804026-50-3 (5-Amino-2-iodo-3-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 5-Amino-2-iodo-3-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804026-50-3
• MF: C₈H₅F₃IN₃O
• MW: 343.04448390007
• CID: 4928606
• Update Time: 2025-10-30

5-Amino-2-iodo-3-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-iodo-3-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C8H5F3IN3O/c9-8(10,11)16-6-3-4(14)5(1-2-13)15-7(6)12/h3H,1,14H2
• InChI Key： HIWAPSPAEHGYIU-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(CC#N)=N1)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 1.7
• Topological Polar Surface Area: 71.9

Additional information on 5-Amino-2-iodo-3-(trifluoromethoxy)pyridine-6-acetonitrile

5-Amino-2-Iodo-3-(Trifluoromethoxy)Pyridine-6-Acetonitrile: A Comprehensive Overview

The compound 5-Amino-2-Iodo-3-(Trifluoromethoxy)Pyridine-6-Acetonitrile, identified by the CAS number 1804026-50-3, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are known for their versatility and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by the presence of multiple functional groups, including an amino group (-NH₂), an iodo group (-I), a trifluoromethoxy group (-OCF₃), and an acetonitrile group (-C≡N), all attached to a pyridine ring. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of electron-withdrawing groups like the trifluoromethoxy and acetonitrile groups in 5-Amino-2-Iodo-3-(Trifluoromethoxy)Pyridine-6-Acetonitrile enhances its ability to participate in various chemical reactions, such as nucleophilic substitutions and electrophilic aromatic substitutions. Additionally, the amino group provides nucleophilic character, making it a valuable intermediate in organic synthesis.

The synthesis of this compound typically involves multi-step processes, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and acylation. Researchers have explored various reaction conditions to optimize the yield and purity of this compound. For instance, recent advancements in catalytic systems have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In terms of physical properties, 5-Amino-2-Iodo-3-(Trifluoromethoxy)Pyridine-6-Acetonitrile exhibits a high melting point due to the strong intermolecular hydrogen bonding and dipole-dipole interactions caused by its functional groups. Its solubility in polar solvents is also notable, which is advantageous for its use in solution-based reactions and formulations.

The application of this compound extends beyond traditional chemical synthesis. Its unique electronic properties make it a promising candidate for use in advanced materials such as organic semiconductors and sensors. For example, recent research has demonstrated its potential as a building block for constructing two-dimensional covalent organic frameworks (COFs), which are highly porous materials with applications in gas storage and catalysis.

In the pharmaceutical industry, pyridine derivatives like 5-Amino-2-Iodo-3-(Trifluoromethoxy)Pyridine-6-Acetonitrile are often employed as intermediates in the synthesis of bioactive compounds. The trifluoromethoxy group is particularly valuable due to its ability to enhance drug stability and bioavailability. Furthermore, the iodo group can serve as a leaving group in subsequent substitution reactions, enabling further functionalization of the molecule.

The environmental impact of this compound is another area of interest for researchers. Given its complex structure and potential for degradation under certain conditions, studies are ongoing to assess its biodegradability and ecological safety. Understanding these aspects is crucial for ensuring sustainable practices in its production and application.

In conclusion, 5-Amino-2-Iodo-3-(Trifluoromethoxy)Pyridine-6-Acetonitrile (CAS No: 1804026